Cas no 2172261-30-0 (3-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid
• CAS No: 2172261-30-0
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5930490
• PubChem ID: 165580198
• Update Time: 2025-06-30

3-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid
• 3-ethyl-1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]azetidine-3-carboxylic acid
• 2172261-30-0
• EN300-1561910

• Inchi： 1S/C27H30N2O5/c1-2-26(24(31)32)16-29(17-26)23(30)27(13-7-8-14-27)28-25(33)34-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22H,2,7-8,13-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： SLSIFIUGOZZZJB-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)(CC)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid

3-ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid (CAS No. 2172261-30-0): A Comprehensive Overview

3-Ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid (CAS No. 2172261-30-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of azetidine and cyclopentane, with a unique structure that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of this Fmoc group makes it particularly useful in peptide synthesis and other synthetic organic chemistry applications.

The molecular formula of 3-Ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid is C₂₈H₃₄N₂O₅, and its molecular weight is approximately 474.58 g/mol. The compound's structure features a central azetidine ring, which is a four-membered heterocyclic compound containing one nitrogen atom. This ring is attached to a cyclopentane moiety, which itself is bonded to an ethyl group and a carboxylic acid functional group. The Fmoc protecting group is attached to the nitrogen atom of the azetidine ring, providing stability and preventing premature reactions during synthesis.

In recent years, the use of 3-Ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid has been explored in various research contexts, particularly in the development of novel therapeutic agents. One notable application is in the synthesis of peptides and peptidomimetics, where the Fmoc protecting group plays a crucial role in controlling the reactivity and selectivity of amino acids during solid-phase peptide synthesis (SPPS). The unique structure of this compound allows for precise control over the formation of peptide bonds, making it an invaluable tool in the hands of synthetic chemists.

Beyond its utility in peptide synthesis, 3-Ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid has also shown promise in the development of small molecule inhibitors for various biological targets. For instance, recent studies have demonstrated its potential as an inhibitor of protein-protein interactions (PPIs), which are critical for many cellular processes and are often implicated in disease states such as cancer and neurodegenerative disorders. The ability to modulate these interactions with high specificity and potency makes this compound a valuable lead for drug discovery efforts.

The physical properties of 3-Ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid are also noteworthy. It is typically obtained as a white solid with a melting point ranging from 145°C to 150°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile, but it has limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in various synthetic protocols and analytical techniques.

In terms of safety and handling, 3-Ethyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylazetidine-3-carboxylic acid should be handled with care, as it can pose health risks if not properly managed. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The synthesis of 3-Ethyl-1-1-{(9H-fluoren -9 - ylmethoxycarbonyl) amino}cyclopentanecarbonylazetidine - 3 - carboxylic acid typically involves several steps, starting with the preparation of the azetidine ring and subsequent functionalization with the cyclopentane moiety and Fmoc protecting group. One common approach involves the reaction of an azetidine derivative with an appropriate carboxylic acid or ester under suitable conditions to form the desired product. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final compound.

The characterization of 3-Ethyl - 1 - 1 - {( 9 H - fluoren - 9 - ylmethoxycarbony l) amino }cyclopentanec arb on y l az et id ine - 3 - car box yli c aci d can be achieved using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), infrared (IR) spectroscopy, and high-performance liquid chromatography (HPLC). These methods provide detailed information about the molecular structure and purity of the compound, ensuring its suitability for further applications.

In conclusion, 3-Ethyl - 1 - 1 - {( 9 H - fluoren - 9 - ylmethoxycar b on y l) amino }c yc lo p ent ane c arb on y l az et id ine - 3 - car box yli c aci d (CAS No. 2172261 - 30 - 0) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for various applications, from peptide synthesis to drug discovery. As research in this area continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on the scientific community.